BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of methyl
(22)-2-chloro-2-hydroxyiminoacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

methyl (22)-2-chloro-2-
Compound Name: o
hydroxyiminoacetate

Cat. No.: B141634

An In-depth Technical Guide to Methyl (22)-2-
chloro-2-hydroxyiminoacetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl (2Z)-2-chloro-2-hydroxyiminoacetate is a halogenated oxime ester with potential
applications in chemical synthesis and as a biologically active agent. This technical guide
provides a summary of its known properties, including its chemical structure, molecular
formula, and molecular weight. Due to the limited availability of detailed experimental data in
publicly accessible literature, this document also discusses the general characteristics of
related chloro-oxime esters to provide a contextual understanding. A speculative synthetic
workflow and a diagram of its chemical relationships are presented to guide further research.

Core Properties

While specific experimental data for many physical and chemical properties of methyl (2Z)-2-
chloro-2-hydroxyiminoacetate are not readily available in the surveyed literature, the
fundamental molecular properties have been established.

Table 1: Molecular and Chemical Identity
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Property Value Source

) methyl (22)-2-chloro-2-
Chemical Name o N/A
hydroxyiminoacetate

CAS Number 30673-27-9 N/A
Molecular Formula CsH4CINOs N/A
Molecular Weight 137.52 g/mol N/A
Canonical SMILES COC(=0O)C(=NO)CI N/A
InChl Key Not available N/A

Table 2: Physical and Chemical Properties

Property Value Notes
Melting Point Data not available N/A
Boiling Point Data not available N/A
Density Data not available N/A
Solubility Data not available N/A
pKa Data not available N/A

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, IR, and mass spectrometry for methyl
(2Z)-2-chloro-2-hydroxyiminoacetate are not available in the reviewed literature.

Synthesis and Reactivity
Potential Synthetic Pathway

A plausible synthetic route to methyl (2Z)-2-chloro-2-hydroxyiminoacetate could involve the
oximation of a suitable precursor followed by chlorination. A hypothetical workflow is presented
below.
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Step 1: Oximation
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Step 2: Chlorination
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 To cite this document: BenchChem. [physical and chemical properties of methyl (22)-2-
chloro-2-hydroxyiminoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141634#physical-and-chemical-properties-of-methyl-
2z-2-chloro-2-hydroxyiminoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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